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Compound of Interest

Compound Name: AP1867

Cat. No.: B1665581

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility of AP1867, a synthetic
ligand directed at the FKBP12(F36V) mutant, and protocols for the preparation of stock
solutions. AP1867 is a crucial component of the dTAG (degradation tag) system, a powerful
chemical biology tool for inducing rapid and specific degradation of target proteins.[1][2]

Quantitative Data Summary

The following tables summarize the solubility and recommended stock solution parameters for
AP1867.

Table 1: Solubility of AP1867

Maximum Maximum
Solvent Concentration Concentration Notes
(mg/mL) (mM)

Ultrasonic treatment

may be required. Use
DMSO 69.38 - 100 100 - 144.14 newly opened,

hygroscopic DMSO

for best results.[3]

Ethanol 69.38 100
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Note: The molecular weight of AP1867 is 693.79 g/mol . Batch-specific molecular weights may
vary due to hydration.

Table 2: Stock Solution Preparation Examples

Desired Concentration Mass of AP1867 (for1 mL)  Volume of DMSO
1mM 0.69 mg 1mL
5 mM 3.47 mg 1mL
10 mM 6.94 mg 1mL
50 mM 34.69 mg 1mL

Experimental Protocols

Protocol 1: Preparation of a 10 mM AP1867 Stock Solution in DMSO
Materials:

AP1867 solid

Anhydrous/low-water content DMSO

Sterile microcentrifuge tubes or vials

Vortexer

Sonicator (optional)

Procedure:

¢ Weigh out 6.94 mg of AP1867 and place it into a sterile vial.
e Add 1 mL of high-quality DMSO to the vial.

» Vortex the solution thoroughly for 1-2 minutes to aid dissolution.
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« If precipitation is observed, sonicate the solution in a water bath for 5-10 minutes.[4][5]
Gentle warming can also be applied.

e Once the solid is completely dissolved, aliquot the stock solution into smaller, single-use
volumes to avoid repeated freeze-thaw cycles.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term
storage (up to 6 months).[4][5]

Protocol 2: Preparation of an In Vivo Working Solution

For animal studies, AP1867 is often formulated in a vehicle containing a mixture of solvents to
ensure solubility and biocompatibility. It is recommended to prepare these solutions fresh on
the day of use.[4][5]

Vehicle Composition: 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline
Procedure:
e Begin with a concentrated stock solution of AP1867 in DMSO (e.g., 20.8 mg/mL).[5]

o To prepare 1 mL of the final working solution, combine the components in the following order,
ensuring the solution is mixed thoroughly after each addition:

o Add 100 pL of the AP1867 DMSO stock to 400 pL of PEG300. Mix well.
o Add 50 pL of Tween-80 to the mixture. Mix well.

o Add 450 pL of saline to bring the final volume to 1 mL. Mix until a clear solution is
obtained.[4][5]

¢ The final concentration in this example would be 2.08 mg/mL.[5] Adjust the starting stock
concentration as needed to achieve the desired final concentration.

Visualizations

Below are diagrams illustrating the signaling pathway and experimental workflow related to
AP1867 and the dTAG system.
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Caption: dTAG system mechanism of action.

1. Genetic Modification
Tag Protein of Interest (POI)

with FKBP12(F36V) via CRISPR/Cas9
or transgene expression.

2. Cell Culture/Model System
Establish cells or organisms
expressing the POI-FKBP12(F36V)
fusion protein.

!

3. Treatment
Introduce AP1867-based
dTAG degrader.

4. Protein Degradation
Rapid and specific degradation
of the POI-FKBP12(F36V) fusion.

5. Downstream Analysis
Observe phenotypic changes,
perform proteomic analysis,
Western blot, etc.

Click to download full resolution via product page

Caption: A typical experimental workflow using the dTAG system.
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Caption: Logical relationships of dTAG system components.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1665581#ap1867-solubility-and-stock-solution-
preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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